Cas no 112932-43-1 (Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-)

Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl- structure
112932-43-1 structure
Product Name:Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-
CAS No:112932-43-1
MF:C13H9BrO3
MW:293.112763166428
CID:1201699
PubChem ID:13810647
Update Time:2025-04-20

Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-bromo-2,5-dihydroxyphenyl)phenyl-
    • (3-bromo-2,5-dihydroxyphenyl)-phenylmethanone
    • DTXSID80550199
    • 112932-43-1
    • (3-Bromo-2,5-dihydroxyphenyl)(phenyl)methanone
    • Inchi: 1S/C13H9BrO3/c14-11-7-9(15)6-10(13(11)17)12(16)8-4-2-1-3-5-8/h1-7,15,17H
    • InChI Key: QFNOQLSLZUHKDM-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1O)C(C1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 291.97347
  • Monoisotopic Mass: 291.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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